Cas no 459-80-3 (3,7-Dimethylocta-2,6-dienoic acid)

• Product Name: 3,7-Dimethylocta-2,6-dienoic acid
• CAS No: 459-80-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD00036493
• CID: 82330
• PubChem ID: 24866778
• Update Time: 2025-10-29

3,7-Dimethylocta-2,6-dienoic acid Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethylocta-2,6-dienoic acid
• geranic acid, mixture of isomers
• GERANIC ACID
• (Z,E)-3,7-dimethyl-2,6-octadienoic acid
• 2.6-Dimethyl-heptadien-(1.5)-carbonsaeure-(1)
• 3,7-dimethyl-2,6-octadenoic acid
• 3,7-DIMETHYL-2,6-OCTADIENOIC ACID
• 3,7-dimethyl-6-octadienoicacid
• 3,7-Dimethyl-octa-2,6-diensaeure
• 6-Octadienoicacid,3,7-dimethyl-2
• decaprenoic acid
• GERANID
• Geraniumsaeure
• geranoic acid
• RARECHEM AL BO 0140
• 3,7-dimethyl-6-octadienoic acid
• CHEMBL170190
• PL902IKN0A
• 3-02-00-01469 (Beilstein Handbook Reference)
• NCGC00256752-01
• WLN: QV1UY1&3UY1&1
• Geranic acid, 90% (sum of isomers)
• A851142
• CHEBI:67264
• Geranic acid, (2E)-
• NSC-229335
• DTXSID0047115
• Tox21_302708
• Geranilyc acid
• NSC229335
• 2,6-OCTADIENOIC ACID, 3,7-DIMETHYL-, (E)-
• 2,6-Octadienoic acid, 3,7-dimethyl-
• Q4381113
• GERANIC ACID, TRANS-
• CAS-459-80-3
• 3,7-Dimethyl-2,6(and 2,7)-octadienoic acid
• UNII-10797G3M5Y
• 4698-08-2
• BRN 1763804
• HMS2269B05
• trans-3,7-dimethyl-2,6-octadien-1-oic acid
• MFCD00036493
• AI3-12136
• 10797G3M5Y
• GERANIC ACID, (E)-
• NCGC00247010-01
• 58X
• trans-geranic acid
• (2E)-geranic acid
• DTXSID10109997
• MFCD20542837
• (2E)-3,7-di-methyl-octa-2,6-di-enoic acid
• (E)-3,7-dimethylocta-2,6-dienoic acid
• Geranic acid, 85%, stabilised
• 3,7-Dimethyl-2E,6-octadienoic acid
• Geranic acid a
• EN300-761337
• UNII-PL902IKN0A
• SCHEMBL358253
• NSC 229335
• Geranic acid, technical grade, 85%
• AKOS015893966
• (2E)-3,7-dimethylocta-2,6-dienoic acid
• Neric acid
• SMR000112472
• LMFA01030784
• MLS000516004
• FEMA NO. 4121, E-
• EINECS 207-299-9
• DTXCID8027115
• 459-80-3
• (E)-geranic acid
• BS-42293
• 2,6-Octadienoic acid, 3,7-dimethyl-, (2E)-
• trans-geranoic acid
• 85% sum of isomers
• (2Z)-3,7-DIMETHYL-2,6-OCTADIENOIC ACID

• MDL： MFCD00036493
• Inchi： 1S/C10H16O2/c1-8(2)5-4-6-9(3)7-10(11)12/h5,7H,4,6H2,1-3H3,(H,11,12)/b9-7+
• InChI Key： ZHYZQXUYZJNEHD-VQHVLOKHSA-N
• SMILES： OC(/C=C(\C)/CC/C=C(\C)/C)=O
• BRN： 1763804

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.97 g/mL at 25 °C(lit.)
• Boiling Point: 250 °C(lit.)
• Flash Point: Degrees Fahrenheit:271.4°F
  Degrees Celsius:133°C
  
• Refractive Index: n20/D 1.484(lit.)
• Solubility: H2O: insoluble
• PSA: 37.30000
• LogP: 2.76370
• FEMA: 4121 | GERANIC ACID
• Solubility: Not determined

3,7-Dimethylocta-2,6-dienoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H312-H315
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 21-38
• Safety Instruction： S36/37
• FLUKA BRAND F CODES：10
• RTECS：RG5380000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids

Additional information on 3,7-Dimethylocta-2,6-dienoic acid

Exploring the Versatility of 3,7-Dimethylocta-2,6-dienoic acid (CAS No. 459-80-3): Properties, Applications, and Market Trends

3,7-Dimethylocta-2,6-dienoic acid (CAS No. 459-80-3) is a naturally occurring organic compound that has garnered significant attention in various industries due to its unique chemical structure and versatile applications. This unsaturated carboxylic acid belongs to the class of terpenoid acids, featuring a distinctive molecular framework with two double bonds at positions 2 and 6 of its carbon chain. The compound's molecular formula C10H16O2 and molecular weight of 168.23 g/mol make it an interesting subject for research in fragrance, flavor, and pharmaceutical applications.

The growing interest in bioactive natural compounds has positioned 3,7-Dimethylocta-2,6-dienoic acid as a valuable target for scientific investigation. Recent studies have explored its potential as a flavor enhancer in food products and as a fragrance component in perfumery. The compound's structural similarity to geranic acid and its derivatives makes it particularly relevant in the context of green chemistry and sustainable ingredient development. Researchers are actively investigating its biodegradability and eco-friendly properties, aligning with current market demands for environmentally conscious chemical solutions.

From a chemical perspective, 3,7-Dimethylocta-2,6-dienoic acid exhibits several notable characteristics. The compound's boiling point typically ranges between 250-260°C, while its melting point varies depending on purity and crystalline form. Its solubility profile shows moderate solubility in organic solvents like ethanol and ether, with limited solubility in water. These physical properties make it particularly suitable for applications requiring controlled release or specific solubility characteristics. The presence of both carboxylic acid functionality and conjugated double bonds in its structure provides multiple sites for chemical modification, opening possibilities for creating various derivatives with tailored properties.

In the flavor and fragrance industry, 3,7-Dimethylocta-2,6-dienoic acid serves as a valuable building block for creating complex scent profiles. Its natural occurrence in some essential oils contributes to its acceptance as a natural flavoring agent. The compound's ability to impart citrusy and floral notes makes it particularly valuable in premium fragrance formulations. Recent trends toward clean label ingredients and natural product alternatives have increased demand for such compounds that can replace synthetic additives while maintaining performance characteristics.

The pharmaceutical potential of 3,7-Dimethylocta-2,6-dienoic acid has emerged as an exciting area of research. Preliminary studies suggest that derivatives of this compound may exhibit interesting biological activities, including potential anti-inflammatory properties and antimicrobial effects. While more research is needed to fully understand its therapeutic potential, these findings have sparked interest in the compound's possible applications in nutraceuticals and functional foods. The current focus on immune-supporting compounds and natural wellness ingredients has further highlighted the relevance of such investigations.

From a production standpoint, 3,7-Dimethylocta-2,6-dienoic acid can be obtained through both natural extraction and synthetic routes. Natural sources include certain plant essential oils, where it occurs as a minor component. Synthetic production typically involves isomerization reactions of related terpenoid acids or oxidation processes of corresponding alcohols. The choice between natural and synthetic production methods often depends on factors such as desired purity, cost considerations, and market positioning as a natural or nature-identical product.

The global market for specialty chemicals like 3,7-Dimethylocta-2,6-dienoic acid has shown steady growth, driven by increasing demand from the personal care and food industries. Market analysts project continued expansion, particularly in regions with growing middle-class populations and increasing disposable income for premium products. The compound's position within the broader terpenoid market makes it subject to trends affecting this chemical class, including fluctuations in raw material availability and evolving regulatory landscapes for natural ingredients.

Quality control and analytical characterization of 3,7-Dimethylocta-2,6-dienoic acid typically involve advanced techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods allow for precise determination of purity and identification of potential impurities. Standard specifications for commercial grades often include parameters such as minimum purity percentage, residual solvent limits, and color requirements, ensuring consistency for industrial applications.

Storage and handling recommendations for 3,7-Dimethylocta-2,6-dienoic acid generally include protection from light and moisture, typically in airtight containers under inert atmosphere when long-term storage is required. While the compound is not classified as hazardous under normal handling conditions, standard laboratory precautions for handling organic acids should be observed. Proper storage conditions help maintain the compound's stability and prevent degradation of its unsaturated structure over time.

Future research directions for 3,7-Dimethylocta-2,6-dienoic acid may focus on expanding its application potential through chemical derivatization and exploring novel biological activities. The growing interest in sustainable chemistry and biobased materials may drive investigations into its use as a building block for green polymers or renewable materials. Additionally, advances in biocatalysis and fermentation technology could lead to more efficient production methods that align with circular economy principles.

In conclusion, 3,7-Dimethylocta-2,6-dienoic acid (CAS No. 459-80-3) represents an interesting compound at the intersection of natural product chemistry and industrial applications. Its versatile properties and potential applications across multiple industries make it a subject worthy of continued research and development. As consumer preferences shift toward natural and sustainable products, compounds like 3,7-Dimethylocta-2,6-dienoic acid are likely to see growing importance in formulation chemistry and product development strategies.